BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Interference in DPD
Method for Chlorine Measurement

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-N,4-N-diethylbenzene-1,4-
Compound Name: o o
diamine;oxalic acid

Cat. No.: B213103

Welcome to the technical support guide for the N,N-diethyl-p-phenylenediamine (DPD) method
for chlorine measurement. This resource is designed for researchers, scientists, and drug
development professionals to troubleshoot and resolve common interferences encountered
during chlorine analysis. As Senior Application Scientists, we provide not just protocols, but the
underlying scientific principles to empower you to make informed decisions in your work.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the DPD method for chlorine
measurement?

Al: The DPD method is a colorimetric technique widely used to determine chlorine residuals in
water.[1] The core reaction involves the oxidation of the DPD indicator by chlorine.

e For Free Chlorine: In a buffered solution at a pH of 6.3 to 6.6, free chlorine (hypochlorous
acid and hypochlorite ion) rapidly oxidizes the colorless DPD reagent to form a magenta-
colored product known as a Wirster dye.[2][3] The intensity of this color is directly
proportional to the concentration of free chlorine in the sample and is typically measured
using a photometer or spectrophotometer at a wavelength of 515-530 nm.[4][5]

o For Total Chlorine: To measure total chlorine (the sum of free chlorine and combined
chlorine, such as chloramines), potassium iodide (KI) is added to the reaction.[6]
Chloramines oxidize the iodide to iodine, which in turn oxidizes the DPD indicator to produce
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the same magenta color.[7] This reaction, combined with the initial reaction from free
chlorine, yields the total chlorine concentration.[2]

Q2: Why is my DPD free chlorine reading drifting or slowly increasing
over time?

A2: A drifting or slowly increasing color intensity in the free chlorine test is a classic sign of
interference from monochloramine.[1][8] While the reaction of free chlorine with DPD is nearly
instantaneous, the reaction with monochloramine is much slower.[6][9] This delayed reaction
continues to produce the magenta-colored product, causing the reading to climb over several
minutes. This is often referred to as "breakthrough".[10] To minimize this interference, it is
critical to take the free chlorine reading within one minute of adding the DPD reagent.[1]

Q3: The sample turned yellow and then colorless after | added the
DPD reagent. What does this mean?

A3: This phenomenon, known as bleaching, occurs when the chlorine concentration in the
sample is excessively high (typically above 5-10 mg/L or ppm).[11][12] The high concentration
of chlorine oxidizes the DPD indicator past the initial magenta Wirster dye stage to a colorless
imine product.[12] This can lead to a dangerously underestimated or even a zero reading. If
bleaching is suspected, the sample must be diluted with chlorine-demand-free water and re-
analyzed.[11][13] The final result is then multiplied by the dilution factor.

Q4: How important are sample handling and the cleanliness of
labware?

A4: They are critically important. Chlorine is volatile and unstable in solution; therefore,
samples must be analyzed immediately after collection and protected from sunlight and
agitation, which can accelerate chlorine degradation.[4][14] Cross-contamination between free
and total chlorine reagents is a common source of error. Even trace amounts of iodide from the
total chlorine reagent (DPD No. 3 or equivalent) carried over into the free chlorine sample cell
can catalyze the reaction with chloramines, causing a false positive for free chlorine.[13] It is
best practice to use separate, dedicated sample cells for free and total chlorine measurements.
[13]
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© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.galgo.co.uk/files/tds/tds_chlorine_ddpd.pdf
https://www.ysi.com/ysi-blog/water-blogged-blog/2023/10/comparing-chlorine-measurement-methods
https://blog.hannaservice.eu/false-free-chlorine-readings/
https://www.yamathosupply.com/blogs/news/116037316-false-chlorine-readings
https://www.yamathosupply.com/blogs/news/free-chlorine-and-dpd-test
https://in.hach.com/DisinfectionSeries07
https://www.palintest.com/how-to-control-chloramination-in-drinking-water-2/
https://blog.hannaservice.eu/false-free-chlorine-readings/
https://www.aquamagazine.com/service/article/15120724/test-killers-common-water-testing-interferences-and-how-to-avoid-them
https://www.palintest.com/measuring-chlorine-using-dpd/
https://www.palintest.com/measuring-chlorine-using-dpd/
https://www.aquamagazine.com/service/article/15120724/test-killers-common-water-testing-interferences-and-how-to-avoid-them
https://aqualab.com.au/wp-content/uploads/2021/09/DOC316.53.01449_6ed-1.pdf
https://dec.vermont.gov/sites/dec/files/wsm/wastewater/docs/Section%209_Total%20Residual%20Chlorine.pdf
https://www.nemi.gov/methods/method_summary/7431/
https://aqualab.com.au/wp-content/uploads/2021/09/DOC316.53.01449_6ed-1.pdf
https://aqualab.com.au/wp-content/uploads/2021/09/DOC316.53.01449_6ed-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

This section provides in-depth guidance on identifying and mitigating the most common and
problematic interferences in the DPD method.

Issue 1: Interference from Oxidized Manganese

Q: My DPD test shows a positive chlorine reading, but I know there is no chlorine in the
sample. The water source is known to contain manganese. Could this be the cause?

A: Yes, this is a very likely cause. Oxidized forms of manganese (e.g., Mn**, Mn’*) are among
the most significant interfering substances in the DPD method.[14] Like chlorine, they are
strong oxidizing agents and will react directly with the DPD indicator to produce the
characteristic magenta color, leading to a false positive result for chlorine.[9]

The workflow below illustrates how oxidized manganese interferes and how the correction
procedure works.
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Caption: Workflow for identifying and correcting manganese interference.
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To obtain an accurate chlorine reading in the presence of manganese, a two-part procedure is
required to isolate the reading due to manganese alone and subtract it from the total reading.

Required Reagents:
e Potassium lodide (KI) solution

o Sodium Arsenite solution (Caution: Sodium arsenite is highly toxic; handle with appropriate
safety measures)

» Standard DPD reagents

Step-by-Step Methodology:

o Measurement A: Total Oxidants (Chlorine + Manganese)
o Take a fresh 10 mL sample of your water.
o Follow the standard DPD procedure for total chlorine.

o Record this result. This value represents the combined concentration of chlorine and
oxidized manganese (and other oxidants).

» Measurement B: Manganese Only
o Take a new 10 mL sample of the same water.
o Add 3 drops of Potassium lodide (30 g/L) solution. Mix and wait for 1 minute.

o Add 3 drops of Sodium Arsenite (5 g/L) solution and mix thoroughly. The sodium arsenite
reduces the free chlorine and any iodine formed, effectively removing them from the
reaction.[13]

o Now, add the DPD reagent and measure the color development as usual.

o Record this result. This value represents the interference from oxidized manganese alone.
[14]
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e Calculation: True Chlorine Concentration
o Subtract the result from Measurement B from the result of Measurement A.

o True Chlorine = (Result A) - (Result B)

Measurement Stage What is Reacting with DPD  Represents
) Chlorine + Oxidized ) . .
Reading A (Standard Test) False High Chlorine Reading
Manganese
Reading B (Arsenite Test) Oxidized Manganese Only Manganese Interference Level
Final Calculation (A - B) Chlorine Only True Chlorine Concentration

Issue 2: Interference from Other Oxidizing Agents

Q: | am getting a positive DPD result, but my process uses ozone or chlorine dioxide, not
chlorine. Is the test reacting with these other disinfectants?

A: Yes. The DPD reagent is not specific to chlorine; it reacts with many strong oxidizing agents.
[15] This cross-reactivity is a significant source of interference.

Other oxidants directly oxidize the DPD indicator, mimicking the reaction of chlorine and

producing a false positive result.
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Caption: Parallel reaction pathways for chlorine and other oxidants with DPD.

Identifying and correcting for these interferences often requires knowledge of the sample matrix
or specific neutralization steps.
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Interfering Substance

Effect on DPD Test

Mitigation Strategy &
Comments

Bromine (Brz), lodine (I2)

Positive Interference. Reacts
directly with DPD.[6]

Difficult to distinguish without
specific analytical methods. If
bromine is the known
disinfectant, DPD can be used,
but results are expressed as
bromine (requires a different

conversion factor).

Ozone (03)

Positive Interference. Reacts
directly with DPD.[15]

Ozone has a very short half-
life. Waiting for it to dissipate
may be an option. Otherwise,
specific analytical methods for

ozone are required.

Chlorine Dioxide (CIOz2)

Positive Interference. Reacts
with DPD, but not fully,
complicating quantification.[15]
[16]

Specific methods for chlorine
dioxide, such as those using
Lissamine Green or
amperometric titration, are
recommended as DPD is no
longer a standard method for
ClO2.[16]

Potassium Monopersulfate
(MPS)

Positive Interference, primarily
on the total chlorine reading.
[12][17]

Use a reagent specifically
designed to suppress MPS
interference (e.g., "MPS-Out")
before adding the total chlorine
reagent (DPD No. 3).[17]

Hydrogen Peroxide (H2032)

Positive Interference at higher

concentrations.[18]

Interference is generally
insignificant at low levels. At
higher levels, specific peroxide

tests are needed.

Chromium (Cr6+)

Positive Interference.[13]

Can be masked by adding
Barium Chloride (BaClz) to
precipitate it as barium

chromate.[14]

© 2025 BenchChem. All rights reserved.

7/11

Tech Support


https://www.yamathosupply.com/blogs/news/free-chlorine-and-dpd-test
https://documents.thermofisher.com/TFS-Assets/LSG/Methods-&-Protocols/D16966~.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/Methods-&-Protocols/D16966~.pdf
https://www.palintest.com/methods-for-determining-chlorine-dioxide-and-chorite-in-water/
https://www.palintest.com/methods-for-determining-chlorine-dioxide-and-chorite-in-water/
https://www.aquamagazine.com/service/article/15120724/test-killers-common-water-testing-interferences-and-how-to-avoid-them
https://www.poolhelp.com/wp-content/uploads/2024/10/NSPI-SympProc-V1-pp086-088-Seechuk.pdf
https://www.poolhelp.com/wp-content/uploads/2024/10/NSPI-SympProc-V1-pp086-088-Seechuk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/130/014/chlorine-spectroquant-100602-method-2000.pdf
https://aqualab.com.au/wp-content/uploads/2021/09/DOC316.53.01449_6ed-1.pdf
https://www.nemi.gov/methods/method_summary/7431/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

References

Hach Support. (n.d.). How can manganese interference in a DPD chlorine test be
eliminated? Retrieved from [Link]

Vermont Department of Environmental Conservation. (n.d.). Chlorine Residual. Retrieved
from [Link]

Yamatho Supply LLC. (n.d.). Free Chlorine and DPD test! Retrieved from [Link]

Hach. (n.d.). Primer on DPD Chlorine Method Detection Limits and their Use in Compliance
Reporting. Retrieved from [Link]

Hanna Instruments Africa. (n.d.). False free chlorine readings. Retrieved from [Link]

Brainly. (2023). What general compounds in water can interfere with the DPD test? Retrieved
from [Link]

Yamatho Supply LLC. (n.d.). False Chlorine Readings. Retrieved from [Link]
Pool Help. (n.d.). MPS Interferences in the DPD Method. Retrieved from [Link]
Standard Methods. (n.d.). 4500-Cl G: Chlorine by DPD. Retrieved from [Link]

Hach Support. (n.d.). What would cause positive results using DPD when no chlorine is
present in the sample? Retrieved from [Link]

lllinois State Water Survey. (n.d.). Breakpoint Chlorination... Do you Really Have a Free
Chlorine Residual? Retrieved from [Link]

Palintest. (n.d.). How to control Chloramination in Drinking Water? Retrieved from [Link]

Palintest. (n.d.). Methods for Determining Chlorine Dioxide and Chorite in Water. Retrieved
from [Link]

Ankersmid. (n.d.). On-Line Chlorine Monitoring for Drinking Water Using US EPA Method
334.0. Retrieved from [Link]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.hach.com/solution/HOW_CAN_MANGANESE_INTERFERENCE_IN_A_DPD_CHLORINE_TEST_BE_ELIMINATED
https://dec.vermont.gov/sites/dec/files/wsm/mapp/docs/mp_chlorineresidual.pdf
https://yamatho.com/blogs/pool-spa-and-hot-tub-maintenance-tips/free-chlorine-and-dpd-test
https://www.hach.com/asset-get.download.jsa?id=51666524542
https://hannainst.co.za/blog/post/false-free-chlorine-readings
https://brainly.com/question/35907434
https://yamatho.com/blogs/pool-spa-and-hot-tub-maintenance-tips/false-chlorine-readings
https://poolhelp.com/wp-content/uploads/2021/01/MPS-Interferences-in-the-DPD-Method.pdf
https://www.standardmethods.org/doi/10.2105/SMWW.2882.073
https://support.hach.com/app/answers/answer_view/a_id/1000109/~/what-would-cause-positive-results-using-dpd-when-no-chlorine-is-present-in-the
https://www.isws.illinois.edu/pubdoc/pws/docs/il-epa/breakpoint-chlorination.pdf
https://www.palintest.com/en-us/blog/2021/how-to-control-chloramination-in-drinking-water
https://www.palintest.com/en-us/blog/2021/methods-for-determining-chlorine-dioxide-and-chlorite-in-water
https://www.ankersmid.com/downloads/M_OTH_001_EN_1_On-Line-Chlorine-Monitoring-for-Drinking-Water-Using-US-EPA-Method-334.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Hach Support. (2022). What would cause positive results using DPD when no chlorine is
present in the sample? Retrieved from [Link]

Hawaii State Department of Health. (2017). Chlorine Testing DPD Method. Retrieved from
[Link]

Hach. (n.d.). Chlorine Analysis. Retrieved from [Link]
YSI. (2023). Comparing Chlorine Measurement Methods. Retrieved from [Link]

Environmental Health Review. (2018). Profiling chlorine residuals using DPD and
amperometric field test kits in a chlorinated small drinking water system with ammonia
present in source water. Retrieved from [Link]

Hach. (n.d.). Hach Disinfection Series: Measuring Free Chlorine in the presence of
Manganese and Chloramines. Retrieved from [Link]

Hach. (n.d.). Hach Disinfection Series: Optimizing Monochloramine Production. Retrieved
from [Link]

National Center for Biotechnology Information. (n.d.). ANALYTICAL METHODS -
Toxicological Profile for Chlorine. Retrieved from [Link]

Hach Support. (n.d.). Why would there be a chlorine reading with my DPD Chlorine reagents
when there is no chlorine present? Retrieved from [Link]

Hach. (n.d.). Inclusion of EZ DPD Method in Standard Methods, 19th Edition. Retrieved from
[Link]

Camlab. (n.d.). Chlorine Testing in Pools and Spas using DPD. Retrieved from [Link]
Hach. (n.d.). Chlorine, Free and Total, High Range. Retrieved from [Link]

The Association of Pool & Spa Professionals. (2016). Common Interferences in Pool and
Spa Water Testing. Retrieved from [Link]

Palintest. (n.d.). Measuring Chlorine using DPD. Retrieved from [Link]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://support.hach.com/app/answers/answer_view/a_id/1000109/~/what-would-cause-positive-results-using-dpd-when-no-chlorine-is-present-in-the-sample%3F
https://health.hawaii.gov/sdwb/files/2017/06/Chlorine-Testing-DPD-method-2017.pdf
https://www.hach.com/asset-get.download.jsa?id=7639984297
https://www.ysi.com/view/blog/comparing-chlorine-measurement-methods-dpd-vs-amperometric
https://pubs.ciphi.ca/doi/pdf/10.5864/d2018-009
https://www.hach.com/asset-get.download.jsa?id=51666524546
https://www.hach.com/asset-get.download.jsa?id=51666524545
https://www.ncbi.nlm.nih.gov/books/NBK224395/
https://support.hach.com/app/answers/answer_view/a_id/1000109/~/why-would-there-be-a-chlorine-reading-with-my-dpd-chlorine-reagents-when-there
https://www.hach.com/asset-get.download.jsa?id=7639982796
https://www.camlab.co.uk/blog/chlorine-testing-in-pools-and-spas-using-dpd/
https://www.hach.com/asset-get.download.jsa?id=7639983796
https://files.apsp.org/fact-sheets/Common-Interferences-in-Pool-and-Spa-Water-Testing.pdf
https://www.palintest.com/en-us/blog/2021/measuring-chlorine-using-dpd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Stockwell Safety. (2022). Chlorine and pH tests with comparator. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b213103#interference-in-dpd-method-for-chlorine-
measurement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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